2-Chloro-4-hydroxy-1-phenyl-1-butanone

• CAS No.: 103038-49-9
• Molecular Formula: C10H11ClO2
• Molecular Weight: 198.646
• IUPAC Name: 2-chloro-4-hydroxy-1-phenylbutan-1-one
• InChI: InChI=1S/C10H11ClO2/c11-9(6-7-12)10(13)8-4-2-1-3-5-8/h1-5,9,12H,6-7H2
• InChI Key: HXCNCCSIAOPQKG-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)C(CCO)Cl
• Synonyms: Butyrophenone, 2-chloro-4-hydroxy- (6CI)

Description

2-Chloro-4-hydroxy-1-phenyl-1-butanone is a ketone derivative characterized by a phenyl group at position 1, a hydroxyl group at position 4, and a chlorine substituent at position 2 of the butanone backbone. The hydroxyl and chloro groups may influence its polarity, reactivity, and biological activity, distinguishing it from related halogenated or oxygenated analogs.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The comparison focuses on compounds with analogous halogenation patterns or functional groups, as direct mechanistic or carcinogenicity data for 2-Chloro-4-hydroxy-1-phenyl-1-butanone are absent in the provided evidence.

Key Compounds for Comparison:

2-Bromo-4-chloro-1-(4-chlorophenyl)butan-1-one ()

• Structure : Features a bromine at position 2, chlorine at position 4, and a 4-chlorophenyl group at position 1.
• Applications : Used in research for synthetic chemistry, likely as an electrophilic intermediate due to its halogen substituents.
• Key Differences :

• The bromine atom at position 2 increases molecular weight and alters reactivity compared to chlorine (e.g., in nucleophilic substitution reactions).
• The 4-chlorophenyl group enhances lipophilicity compared to the unsubstituted phenyl group in 2-Chloro-4-hydroxy-1-phenyl-1-butanone.

4-(Methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) () Structure: A nitrosamine with a pyridyl group and methylnitrosamino moiety. Biological Activity: A potent tobacco-specific carcinogen targeting lung and pancreatic tissues in rats. Key Differences:

• The nitrosamino group in NNK confers carcinogenicity via DNA alkylation, absent in 2-Chloro-4-hydroxy-1-phenyl-1-butanone.
• The hydroxyl group in 2-Chloro-4-hydroxy-1-phenyl-1-butanone may reduce metabolic activation compared to NNK’s nitrosamine structure.

Comparative Data Table

Compound	Substituents (Positions)	Functional Groups	Key Properties/Applications
2-Chloro-4-hydroxy-1-phenyl-1-butanone	Cl (2), OH (4), Ph (1)	Ketone, hydroxyl, chloro	Potential synthetic intermediate; polarity from OH/Cl groups
2-Bromo-4-chloro-1-(4-chlorophenyl)butan-1-one	Br (2), Cl (4), 4-Cl-Ph (1)	Ketone, bromo, chloro	Electrophilic reagent; high lipophilicity
NNK	Methylnitrosamino (4), 3-pyridyl (1)	Nitrosamine, pyridyl	Carcinogen; metabolic activation to DNA-reactive species

Structural and Functional Implications

• Reactivity: The hydroxyl group in 2-Chloro-4-hydroxy-1-phenyl-1-butanone may participate in hydrogen bonding or oxidation reactions, unlike the bromo and chloro substituents in its analog . Chlorine at position 2 could stabilize the molecule via electron-withdrawing effects, influencing its stability in acidic or basic conditions.
• Biological Activity: Unlike NNK, 2-Chloro-4-hydroxy-1-phenyl-1-butanone lacks nitrosamine groups linked to carcinogenicity, suggesting a lower toxicological risk .